Cas no 141-01-5 (Iron(II) fumarate)

• Product Name: Iron(II) fumarate
• CAS No: 141-01-5
• MF: C₄H₂FeO₄
• MW: 169.901282787323
• MDL: MFCD00058315
• CID: 36455
• PubChem ID: 329823410
• Update Time: 2025-07-07

Iron(II) fumarate Chemical and Physical Properties

Names and Identifiers

• Iron(II) fumarate
• FERROUS FUMARATE
• FERROUS FUMERATE
• IRON(+2)FUMARATE
• IRON FUMARATE
• 2-Butenedioicacid(E)-,iron(2+)salt(1:1)
• cpiron
• erco-fer
• ercoferro
• feostat
• feroton
• ferrofume
• ferronat
• ferrone
• ferrotemp
• Ferroustrans-butenedioicacid
• fersamal
• Fersanmal
• firon
• fumafer
• fumar
• fumar-f
• galfer
• ircon
• DTXCID5027148
• NS00079615
• ferrousfumarate
• 2-Butenedioic acid (E)-, iron(2+) salt (1:1)
• Iron (as fumarate)
• AKOS015918237
• 2-Butenedioic acid (2E)-, iron(2+) salt (1:?)
• FERROUS FUMARATE [JAN]
• EINECS 231-731-5
• FERROUS FUMARATE (II)
• Iron (as ferrous fumarate)
• Ferrofumarate
• 2-Butenedioic acid (2E)-, iron(2+) salt (1:1)
• Orgasal
• Ferretts
• MINASTRIN 24 FE COMPONENT FERROUS FUMARATE
• DTXSID7047148
• Iron(2+) fumarate
• Palafer
• Feostat (TN)
• NORQUEST FE COMPONENT FERROUS FUMARATE
• D01194
• Ferrocite
• Ferrous fumarate (USP:JAN)
• FERROUS FUMARATE [MI]
• METERFER
• FERROUS FUMARATE [VANDF]
• Ferrous fumarate (JAN/USP)
• Toleron
• FERROUS FUMARATE (EP MONOGRAPH)
• FERROUS FUMARATE [ORANGE BOOK]
• FUMARIC ACID, IRON(2+) SALT (1:1)
• FERROUS FUMARATE [WHO-DD]
• Tolferain
• CS-0013603
• Ferrum (TN)
• FERROSI FUMARAS [WHO-IP LATIN]
• Heferol
• FERROUS FUMARATE [II]
• IRON (AS FERROUS FUMARATE) [VANDF]
• SCHEMBL24286
• 2-Butenedioic acid, (E)-, iron(2+) salt
• DA-54383
• Fumiron
• CCRIS 6896
• Tolifer
• Ferrous fumarate; Iron(II) (E)-butenedioate
• Hemoton
• HY-B1651
• FERROUS FUMARATE [MART.]
• EINECS 205-447-7
• Ferrous fumarate [USP:JAN]
• 7705-12-6
• FERROUS FUMARATE (MART.)
• Ferrosi fumaras
• J-521364
• DB14491
• 2-Butenedioic acid (2E)-, iron(2+) salt
• Q416370
• Fumaric acid, iron(2+) salt
• 141-01-5
• One-iron
• FERROUS FUMARATE [WHO-IP]
• LO MINASTRIN FE COMPONENT FERROUS FUMARATE
• CHEBI:31607
• SCHEMBL24284
• FERROUS FUMARATE (USP MONOGRAPH)
• FERROUS FUMARATE [USP MONOGRAPH]
• R5L488RY0Q
• (E)-but-2-enedioate;iron(2+)
• FERROUS FUMARATE COMPONENT OF NORQUEST FE
• UNII-R5L488RY0Q
• FERROUS FUMARATE [EP MONOGRAPH]
• J-007445
• FERROUS FUMARATE [FCC]
• HY-B1651R
• FF34306
• Iron(II) fumarate (Standard)
• 205-447-7

• MDL： MFCD00058315
• Inchi： 1S/C4H4O4.Fe/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/q;+2/p-2/b2-1+;
• InChI Key： PMVSDNDAUGGCCE-TYYBGVCCSA-L
• SMILES： [Fe+2].[O-]C(/C=C/C(=O)[O-])=O

Computed Properties

• Exact Mass: 169.93000
• Monoisotopic Mass: 169.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Orange red to reddish brown powder, odorless and tasteless.
• Density: 2.435
• Melting Point: >280 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water (0.14 g/100 ml at 25°C).
• Stability/Shelf Life: Stability
• PSA: 52.60000
• LogP: -0.44490
• Merck: 14,4046
• FEMA: 2418
• Solubility: The solubility in water at 25 ℃ is 0.14g/100ml, and in ethanol is less than 0.01g/100ml
• Vapor Pressure: No data available

Iron(II) fumarate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22; S36/37/39
• RTECS：LT1950000
• Toxicity：LD50 in mice, rats (mg Fe/kg): 630, 580 orally (Berenbaum)
• TSCA：Yes
• Storage Condition：Keep tightly closed in a cool place and tightly closed in a sealed container.
• Risk Phrases：R36/37/38
• Safety Term：S22-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Iron(II) fumarate

Comprehensive Guide to Iron(II) Fumarate (CAS No. 141-01-5): Properties, Applications, and Health Benefits

Iron(II) fumarate (CAS No. 141-01-5), also known as ferrous fumarate, is a vital iron supplement widely used in pharmaceuticals and nutraceuticals. This compound is a salt of fumaric acid and iron, offering high bioavailability and stability. With the increasing global focus on iron deficiency anemia and dietary supplements, Iron(II) fumarate has gained significant attention for its efficacy and safety. Below, we explore its chemical properties, industrial applications, and health benefits in detail.

The chemical formula of Iron(II) fumarate is C₄H₂FeO₄, and it appears as a reddish-brown or orange powder. Its high solubility in water and low toxicity make it an ideal choice for iron fortification in foods and supplements. Recent studies highlight its role in addressing micronutrient deficiencies, a pressing concern in developing countries. Additionally, its use in functional foods and animal feed underscores its versatility.

One of the most searched questions about Iron(II) fumarate is: "How does it compare to other iron supplements like ferrous sulfate?" Research indicates that ferrous fumarate contains a higher percentage of elemental iron (approximately 33%), making it more potent per unit dose. This efficiency reduces gastrointestinal side effects, a common issue with other iron salts. Consumers also inquire about "the best time to take iron supplements"—experts recommend taking Iron(II) fumarate with vitamin C to enhance absorption.

In the pharmaceutical industry, Iron(II) fumarate is a key ingredient in over-the-counter (OTC) anemia treatments and prenatal vitamins. Its stability under various pH conditions ensures consistent performance in tablet and liquid formulations. With the rise of personalized nutrition, manufacturers are incorporating this compound into tailored supplement blends to meet individual health needs.

Environmental and sustainability concerns have also driven interest in Iron(II) fumarate. Unlike some synthetic additives, it is derived from natural fumaric acid, aligning with the demand for clean-label ingredients. This aspect is particularly appealing to health-conscious consumers seeking eco-friendly supplements. Furthermore, its role in agricultural biofortification—enriching crops with iron—addresses global food security challenges.

In conclusion, Iron(II) fumarate (CAS No. 141-01-5) stands out as a multifunctional compound with critical applications in health and nutrition. Its superior bioavailability, safety profile, and adaptability to modern dietary trends make it a preferred choice for both consumers and industries. As research continues to uncover new benefits, its relevance in preventive healthcare and sustainable agriculture is set to grow exponentially.